Cas no 569688-24-0 (Cyclohexanone, 2-[4-(dimethylamino)phenyl]-)

Cyclohexanone, 2-[4-(dimethylamino)phenyl]-, is a versatile compound featuring a 4-(dimethylamino)phenyl group. It exhibits excellent solubility and is known for its stability under typical reaction conditions. This compound finds applications in organic synthesis due to its ability to participate in various reactions, such as nucleophilic aromatic substitution and addition reactions, making it a valuable intermediate for the preparation of complex organic molecules.

Cyclohexanone, 2-[4-(dimethylamino)phenyl]- structure

569688-24-0 structure

Product Name:Cyclohexanone, 2-[4-(dimethylamino)phenyl]-

CAS No:569688-24-0

MF:C₁₄H₁₉NO

MW:217.306763887405

CID:347067

PubChem ID:10889350

Update Time:2025-06-25

Cyclohexanone, 2-[4-(dimethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

- Cyclohexanone, 2-[4-(dimethylamino)phenyl]-
- 2-[4-(dimethylamino)phenyl]cyclohexan-1-one
- DTXSID30447267
- 569688-24-0
- EN300-1153062
- Inchi： 1S/C14H19NO/c1-15(2)12-9-7-11(8-10-12)13-5-3-4-6-14(13)16/h7-10,13H,3-6H2,1-2H3
- InChI Key： YKWYEIWZILWAOP-UHFFFAOYSA-N
- SMILES： O=C1CCCCC1C1C=CC(=CC=1)N(C)C

Computed Properties

Exact Mass: 217.14677
Monoisotopic Mass: 217.146664230g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 20.3Å²

Experimental Properties

PSA: 20.31

Cyclohexanone, 2-[4-(dimethylamino)phenyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1153062-0.05g	2-[4-(dimethylamino)phenyl]cyclohexan-1-one	569688-24-0	0.05g	$768.0	2023-06-09
Enamine	EN300-1153062-0.1g	2-[4-(dimethylamino)phenyl]cyclohexan-1-one	569688-24-0	0.1g	$804.0	2023-06-09
Enamine	EN300-1153062-0.25g	2-[4-(dimethylamino)phenyl]cyclohexan-1-one	569688-24-0	0.25g	$840.0	2023-06-09
Enamine	EN300-1153062-0.5g	2-[4-(dimethylamino)phenyl]cyclohexan-1-one	569688-24-0	0.5g	$877.0	2023-06-09
Enamine	EN300-1153062-1.0g	2-[4-(dimethylamino)phenyl]cyclohexan-1-one	569688-24-0	1g	$914.0	2023-06-09
Enamine	EN300-1153062-2.5g	2-[4-(dimethylamino)phenyl]cyclohexan-1-one	569688-24-0	2.5g	$1791.0	2023-06-09
Enamine	EN300-1153062-5.0g	2-[4-(dimethylamino)phenyl]cyclohexan-1-one	569688-24-0	5g	$2650.0	2023-06-09
Enamine	EN300-1153062-10.0g	2-[4-(dimethylamino)phenyl]cyclohexan-1-one	569688-24-0	10g	$3929.0	2023-06-09